Cas no 2007665-17-8 (1-(2-chloro-4-methylphenyl)ethane-1,2-diol)

• Product Name: 1-(2-chloro-4-methylphenyl)ethane-1,2-diol
• CAS No: 2007665-17-8
• MF: C₉H₁₁ClO₂
• MW: 186.635442018509
• CID: 6576951
• PubChem ID: 165652809
• Update Time: 2025-06-15

1-(2-chloro-4-methylphenyl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-4-methylphenyl)ethane-1,2-diol
• 1-(2-Chloro-4-methylphenyl)-1,2-ethanediol

• Inchi： 1S/C9H11ClO2/c1-6-2-3-7(8(10)4-6)9(12)5-11/h2-4,9,11-12H,5H2,1H3
• InChI Key： ZCLCHOWTDBNPPZ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)C=C1Cl)(O)CO

Experimental Properties

• Density: 1.276±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 340.8±37.0 °C(Predicted)
• pka: 13.25±0.20(Predicted)

Additional information on 1-(2-chloro-4-methylphenyl)ethane-1,2-diol

Chemical Profile of 1-(2-chloro-4-methylphenyl)ethane-1,2-diol (CAS No. 2007665-17-8)

1-(2-chloro-4-methylphenyl)ethane-1,2-diol, identified by the CAS number 2007665-17-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a chloro-substituted aromatic ring and an ethylene glycol side chain, has garnered attention due to its structural versatility and potential applications in drug development.

The chemical structure of 1-(2-chloro-4-methylphenyl)ethane-1,2-diol consists of a benzene ring substituted with a chlorine atom at the 2-position and a methyl group at the 4-position. This aromatic core is linked to a diol functional group through an ethylene bridge. Such structural features make it a valuable intermediate in synthetic chemistry, particularly in the preparation of more complex molecules.

In recent years, there has been growing interest in this compound due to its role as a precursor in the synthesis of various pharmacologically active agents. The presence of both chloro and hydroxyl groups provides multiple sites for further functionalization, enabling chemists to tailor the molecule for specific biological targets.

One of the most compelling aspects of 1-(2-chloro-4-methylphenyl)ethane-1,2-diol is its potential application in the development of novel therapeutic agents. Researchers have been exploring its utility in creating molecules with anti-inflammatory, antimicrobial, and even anticancer properties. The chloro group, in particular, is known to enhance binding affinity to biological targets, making it a key moiety in drug design.

Recent studies have highlighted the compound's significance in medicinal chemistry. For instance, researchers have demonstrated its use as a building block in the synthesis of kinase inhibitors, which are critical in treating various forms of cancer. The diol moiety allows for further derivatization into more complex structures that can interact with specific enzymes or receptors.

The synthesis of 1-(2-chloro-4-methylphenyl)ethane-1,2-diol involves multi-step organic reactions that require precise control over reaction conditions. Typically, it begins with the chlorination of an appropriate aromatic precursor followed by hydroxylation to introduce the diol groups. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve yield and purity.

The pharmaceutical industry has taken note of the compound's potential. Several academic and industrial groups have patented methods for its preparation and subsequent derivatives. These patents underscore its importance as a chemical entity with broad applicability in drug discovery.

In addition to its role in small-molecule drug development, 1-(2-chloro-4-methylphenyl)ethane-1,2-diol has shown promise in materials science. Its unique structure allows it to serve as a monomer or intermediate in polymer synthesis, leading to materials with enhanced mechanical or thermal properties.

The chemical properties of 1-(2-chloro-4-methylphenyl)ethane-1,2-diol make it particularly useful in designing molecules that can undergo controlled release or targeted delivery systems. This capability is crucial for developing formulations that improve therapeutic efficacy while minimizing side effects.

As research continues to evolve, the applications of 1-(2-chloro-4-methylphenyl)ethane-1,2-diol are expected to expand. The integration of computational chemistry and machine learning techniques is accelerating the discovery of new derivatives with enhanced pharmacological profiles.

The safety profile of this compound is another area of interest. While it is not classified as hazardous under standard conditions, proper handling procedures must be followed during synthesis and handling to ensure worker safety. Detailed protocols for storage and transportation are essential to maintain its stability and prevent degradation.

In conclusion,1-(2-chloro-4-methylphenyl)ethane-1,2-diol (CAS No. 2007665-17-8) represents a versatile and valuable compound with significant implications for pharmaceuticals and materials science. Its structural features enable diverse functionalization pathways, making it indispensable in modern chemical research.